Cas no 2679802-56-1 (rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid)

• Product Name: rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid
• CAS No: 2679802-56-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5652135
• PubChem ID: 165909475
• Update Time: 2025-06-11

rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279927
• 2679802-56-1
• rac-3-[(1R,3R)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohexyl]propanoic acid
• rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid

• Inchi： 1S/C13H21NO4/c1-2-8-18-13(17)14-11-5-3-4-10(9-11)6-7-12(15)16/h2,10-11H,1,3-9H2,(H,14,17)(H,15,16)/t10-,11-/m0/s1
• InChI Key： GGRPKTQRPPCQKV-QWRGUYRKSA-N
• SMILES： O(CC=C)C(N[C@H]1CCC[C@@H](CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid

Introduction to Rac-3-(1R,3R)-3-{(Prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic Acid (CAS No. 2679802-56-1)

Rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid, identified by its CAS number 2679802-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex stereochemical arrangement, has garnered attention due to its potential applications in drug development and molecular research.

The chemical structure of rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid consists of a cyclohexyl ring substituted with various functional groups. The presence of the (1R,3R) configuration indicates a specific stereochemical arrangement that can influence the compound's biological activity and interactions with biological targets. This stereochemistry is crucial in pharmaceutical design, as it can significantly affect the efficacy and safety of a drug candidate.

In recent years, there has been growing interest in the development of chiral drugs, which are drugs that are not superimposable on their mirror images. The stereochemistry of rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid makes it a valuable candidate for studying the impact of chirality on pharmacological properties. Researchers have been exploring how different stereoisomers can exhibit distinct biological activities, leading to more tailored and effective therapeutic interventions.

The (prop-2-en-1-yloxy)carbonylamino group in the molecule suggests potential roles in protease inhibition and other enzyme-mediated processes. This functional moiety is often incorporated into drug molecules to enhance binding affinity and specificity. The cyclohexylpropanoic acid portion of the structure provides a scaffold that can be modified to target specific biological pathways. Such modifications are critical in optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in drug design. The stereochemical configuration of rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid plays a pivotal role in determining its interactions with biological targets. Advanced computational methods, such as molecular dynamics simulations and crystallographic studies, have been employed to elucidate these interactions at an atomic level.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of novel biomaterials and chiral catalysts. The unique stereochemistry of rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid makes it an attractive candidate for asymmetric synthesis, where it can serve as a chiral building block for more complex molecules.

In clinical research, rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid is being investigated for its potential role in treating various diseases. Its structural features suggest that it may interact with enzymes and receptors involved in inflammation, pain management, and neurodegenerative disorders. Preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The synthesis of rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity. Techniques such as chiral resolution and asymmetric synthesis are being employed to achieve the desired stereochemical configuration.

The future prospects for rac-3-(1R,3R)-3-{(prop-2-en-1-yloxy)carbonylamino}cyclohexylpropanoic acid are promising. As our understanding of stereochemistry and molecular interactions continues to evolve, this compound is likely to find new applications in drug development and beyond. Its unique structural features make it a valuable tool for researchers exploring the frontiers of chemical biology and medicinal chemistry.